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Compound of Interest

Compound Name: 4,4,4-Trifluorocrotonoyl! chloride

Cat. No.: B3041902

For Researchers, Scientists, and Drug Development Professionals

Introduction

4,4,4-Trifluorocrotonoyl chloride (CAS No. 406-92-8) is a fluorinated organic compound of
significant interest in the fields of pharmaceutical and agrochemical research and development.
Its trifluoromethyl group imparts unique electronic properties and can enhance the metabolic
stability and bioactivity of molecules into which it is incorporated. This technical guide provides
a comprehensive overview of the commercial availability of 4,4,4-Trifluorocrotonoyl chloride,
its key physicochemical properties, and established protocols for its synthesis.

Commercial Avalilability

4,4, 4-Trifluorocrotonoyl chloride is commercially available from a number of specialized
chemical suppliers. The typical purity offered is around 95%. Researchers can procure this
reagent in various quantities to suit laboratory-scale synthesis and process development
needs.

Table 1: Commercial Suppliers of 4,4,4-Trifluorocrotonoyl Chloride

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b3041902?utm_src=pdf-interest
https://www.benchchem.com/product/b3041902?utm_src=pdf-body
https://www.benchchem.com/product/b3041902?utm_src=pdf-body
https://www.benchchem.com/product/b3041902?utm_src=pdf-body
https://www.benchchem.com/product/b3041902?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3041902?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Supplier Website Purity Notes

Specializes in
Alfa Chemistry[1] [Not Available] Not Specified organofluorine

chemistry.

HUNAN CHEMFISH ] )
Supplier of chemical

PHARMACEUTICAL [Not Available] Not Specified . )
intermediates.
CO., LTD[?]
] Provides online
BLD Pharm([3] [Not Available] 95%][4]

ordering.

Physicochemical and Safety Data

A thorough understanding of the properties and hazards associated with 4,4,4-
Trifluorocrotonoyl chloride is essential for its safe handling and effective use in experimental
work.

Table 2: Physicochemical Properties of 4,4,4-Trifluorocrotonoyl Chloride

Property Value Source

CAS Number 406-92-8 ChemicalBook][5]
Molecular Formula CaH2CIF30 ChemicalBook][5]
Molecular Weight 158.50 g/mol BLD Pharm|3]
Appearance Not Specified -

Boiling Point Not Specified -

Density Not Specified -

Purity 95% BLD Pharm[4]

Table 3: Safety and Hazard Information for 4,4,4-Trifluorocrotonoyl Chloride
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Hazard Statement Precautionary Statement Source

) Wear protective
Causes severe skin burns and _ _ _ _
gloves/protective clothing/eye Sigma-Aldrich

eye damage. ] ]

protection/face protection.
May cause respiratory Use only outdoors or in a well- ) )
T ) Sigma-Aldrich
irritation. ventilated area.
Reacts violently with water. Keep away from water. Sigma-Aldrich

Experimental Protocols

While a specific, peer-reviewed synthesis protocol for 4,4,4-Trifluorocrotonoyl chloride from
4,4,4-trifluorocrotonic acid is not readily available in the searched literature, its synthesis can be
reliably achieved through standard methods for converting carboxylic acids to acyl chlorides.
The most common and effective reagents for this transformation are thionyl chloride (SOCIz)
and oxalyl chloride ((COCI)z2).

General Experimental Protocol for the Synthesis of
4,4,4-Trifluorocrotonoyl Chloride using Thionyl Chloride

This protocol is a generalized procedure based on established methods for acyl chloride
synthesis.[6][7][8]

1. Materials and Equipment:

e 4,4 A-trifluorocrotonic acid

e Thionyl chloride (SOCI2)

e Anhydrous solvent (e.g., dichloromethane or toluene)

e Round-bottom flask

o Reflux condenser with a drying tube (e.g., filled with CaClz)

e Magnetic stirrer and stir bar
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e Heating mantle
« Distillation apparatus
2. Procedure:

e In a clean, dry round-bottom flask, dissolve 4,4,4-trifluorocrotonic acid in an excess of thionyl
chloride or an anhydrous solvent.

o Attach a reflux condenser fitted with a drying tube to the flask.

o Gently heat the reaction mixture to reflux and maintain for several hours. The reaction
progress can be monitored by the cessation of gas evolution (HCIl and SOz2).

 After the reaction is complete, allow the mixture to cool to room temperature.
o Carefully remove the excess thionyl chloride and solvent by distillation.

e The crude 4,4,4-Trifluorocrotonoyl chloride can be purified by fractional distillation under
reduced pressure.

3. Safety Precautions:

e This reaction should be performed in a well-ventilated fume hood due to the evolution of
toxic gases (HCl and SO2).

» Thionyl chloride is corrosive and reacts violently with water; handle with appropriate personal
protective equipment (gloves, goggles, lab coat).

Visualizations
Logical Workflow for Synthesis and Purification

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b3041902?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3041902?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Synthesis

Work-up & Purification

4,4,4-Trifluorocrotonic ACit st

Distill off excess SOCI2 Fractional Distillation Pure 4,4,4-Trifluorocrotonoyl Chloride

Reaction at Reflux mam
—>

Thionyl Chloride (SOCI2)

Reactants

4,4,4-Trifluorocrotonic Acid Thionyl Chloride

(R-COOH) (SOCI2)

1
e

-, | -
/// generates 'generates converts to \faCIIItateS

;

4,4,4-Trifluorocrotonoyl Chloride
(R-COCI)

e Proéucts & Byproduct

’/

Sulfur Dioxide Hydrogen Chloride
(S02) (HCI)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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